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Compound of Interest

Compound Name: N-(2-Carboxyphenyl)glycine

CAS No.: 141865-09-0

Cat. No.: B585875

Get Quote

Introduction: The Reproducibility Mandate
Welcome to the Technical Support Center. You are likely here because N-(2-
Carboxyphenyl)glycine (CAS: 612-42-0) is behaving inconsistently in your experiments.

This compound—often abbreviated as N-CPG or N-(Carboxymethyl)anthranilic acid—is

deceptively simple. While it appears to be a standard amino acid derivative, its ortho-

substitution pattern creates unique intramolecular hydrogen bonding and metal-chelating

properties. These features are the primary drivers of experimental failure, manifesting as

precipitation in neutral buffers, oxidative discoloration (blue artifacts), or false positives in

metalloenzyme assays.

This guide abandons generic advice. Below are the specific failure modes of this molecule and

the self-validating protocols to resolve them.

Module 1: Solubilization & Storage
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The Issue: "My compound precipitates when added to
PBS/Media."
The Science of the Failure: N-(2-Carboxyphenyl)glycine is zwitterionic. While it has two

carboxylic acid groups, the aniline nitrogen can accept a proton. In its solid state, it exists as a

stable lattice that resists dissolution in neutral water (pH 7).

Direct Addition Failure: Adding the powder directly to pH 7.4 buffer often results in a "gummy"

precipitate. The local pH at the granule surface drops rapidly as the acid groups dissolve,

protonating the bulk material and locking it into an insoluble state.

The Solution: The "Reverse-Titration" Protocol Do not attempt to dissolve this compound

directly in neutral buffer. You must drive the equilibrium fully to the anionic species first.

Protocol: 100 mM Stock Preparation (Self-Validating)
Weighing: Weigh the appropriate amount of N-(2-Carboxyphenyl)glycine (MW: 195.17

g/mol ).

Alkaline Dissolution: Add 0.1 M NaOH equivalent to 2.2 molar equivalents of the compound.

Why? You must deprotonate both the glycine carboxyl and the benzoic acid carboxyl

groups.

Observation: The solution should turn clear and slightly yellow. If cloudy, sonicate for 30

seconds.

Stabilization: Add distilled water to reach 90% of the final volume.

pH Adjustment (The Critical Step):

Place the probe in the solution.

Slowly add 0.1 M HCl dropwise.

Stop when pH reaches 7.5–8.0.

Warning: Do not overshoot below pH 6.0, or the zwitterionic form will crash out.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b585875/docs?utm_src=pdf-body#technical-support-center-method-refinement-for-n-2-carboxyphenyl-glycine
https://www.benchchem.com/product/b585875/docs?utm_src=pdf-body#technical-support-center-method-refinement-for-n-2-carboxyphenyl-glycine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Volume: Adjust to final volume with water. Filter sterilize (0.22 µm).

Storage: Aliquot and store at -20°C. Do not store at 4°C for >1 week, as micro-precipitates form

that are invisible to the naked eye but scatter light in plate readers.
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Figure 1: Logic flow for resolving solubility issues. Note that pH < 6.0 is the "danger zone" for

precipitation.

Module 2: Purity & Stability (The "Blue" Artifact)
The Issue: "My stock solution or reaction mixture is
turning blue/grey."
The Science of the Failure: This is the most specific identifier of N-(2-Carboxyphenyl)glycine
instability. This molecule is the historic precursor for the Heumann Indigo Synthesis.

Mechanism: Under oxidative conditions, high heat, or prolonged exposure to strong base,

the compound cyclizes to form Indoxyl, which spontaneously oxidizes in air to form Indigo

(insoluble blue pigment).[1]

Impact: Even trace amounts of indigo act as a quenching agent in fluorescence assays and

a light scatterer in absorbance assays.

The Solution: Anaerobic Handling & Thermal Limits

Parameter Limit/Recommendation Reason for Failure

Max Temperature < 60°C
Temperatures >100°C trigger

rapid cyclization to indoxyl.

Atmosphere
Argon/Nitrogen for long

incubations

Oxygen drives the Indoxyl

Indigo conversion.

pH Stability Avoid pH > 12
Strong alkali accelerates the

initial cyclization step.

Light Protect from direct UV
UV light catalyzes the

oxidation of trace indoxyl.

Purification Protocol (If Blue is Observed)
If your solid stock has a blue tint, it is contaminated.

Dissolve in dilute NaOH.
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Filter through a 0.2 µm PTFE filter (Indigo is insoluble in water and will be trapped).

Precipitate by slowly acidifying to pH 3.0.

Wash the white precipitate with cold acidic water.

Dry under vacuum.[2]

Degradation Pathway Diagram

N-(2-Carboxyphenyl)glycine
(Colorless)

Indoxyl
(Unstable Intermediate)

Cyclization Indigo Dye
(Blue Precipitate)

Dimerization

Heat (>100°C) 
or Strong Base

Oxidation (O2)

Click to download full resolution via product page

Figure 2: The Heumann pathway.[1] Visual appearance of blue indicates the compound has

degraded via oxidative cyclization.

Module 3: Experimental Interference
The Issue: "I am getting variable IC50 values in my
metalloenzyme assay."
The Science of the Failure: N-(2-Carboxyphenyl)glycine is a tridentate ligand. It coordinates

to metal ions (Zn²⁺, Cu²⁺, Mg²⁺) using:

The amine nitrogen.[1][3]

The carboxylate oxygen of the glycine moiety.[1][4]

The carboxylate oxygen of the benzoic acid moiety.
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If your enzyme requires a metal cofactor (e.g., MMPs, HDACs, certain kinases), N-CPG may

be stripping the metal from the enzyme active site, acting as a chelator rather than a

competitive inhibitor. This results in false positives.

The Solution: The Metal Supplementation Control

If you suspect chelation interference, run the following validation:

Baseline: Measure IC50 of N-CPG in standard buffer.

Supplemented: Measure IC50 in buffer supplemented with excess metal cofactor (e.g., if the

enzyme uses Zn²⁺, add 10 µM ZnCl₂).

Analysis:

If IC50 increases significantly (potency drops): The compound was likely chelating the

metal. The "inhibition" was an artifact of metal stripping.

If IC50 remains constant: The compound is acting via a specific binding mechanism

unrelated to bulk metal depletion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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